N'-(4,4,5,5,6,6,6-heptafluoro-1-methyl-3-oxohexylidene)nicotinohydrazide

• Molecular Formula: C13H10F7N3O2
• Molecular Weight: 373.23 g/mol
• IUPAC Name: N-[(Z)-(5,5,6,6,7,7,7-heptafluoro-4-oxoheptan-2-ylidene)amino]pyridine-3-carboxamide
• InChI: InChI=1S/C13H10F7N3O2/c1-7(22-23-10(25)8-3-2-4-21-6-8)5-9(24)11(14,15)12(16,17)13(18,19)20/h2-4,6H,5H2,1H3,(H,23,25)/b22-7-
• InChI Key: YIVSRKLQAYETKV-HOEBFWFUSA-N
• Isomeric SMILES: C/C(=N/NC(=O)C1=CN=CC=C1)/CC(=O)C(C(C(F)(F)F)(F)F)(F)F
• SMILES: CC(=NNC(=O)C1=CN=CC=C1)CC(=O)C(C(C(F)(F)F)(F)F)(F)F

Description

N-(4,4,5,5,6,6,6-heptafluoro-1-methyl-3-oxohexylidene)nicotinohydrazide, also known as HFNH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-(4,4,5,5,6,6,6-heptafluoro-1-methyl-3-oxohexylidene)nicotinohydrazide is not fully understood, but it is believed to act by inhibiting the activity of specific enzymes or proteins. In cancer cells, this compound has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. By inhibiting histone deacetylases, this compound can prevent the growth and division of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the regulation of gene expression, and the modulation of enzyme activity. In addition, this compound has been shown to have low toxicity, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of using N'-(4,4,5,5,6,6,6-heptafluoro-1-methyl-3-oxohexylidene)nicotinohydrazide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is that this compound is a relatively new compound, and its properties and applications are still being studied. Further research is needed to fully understand the advantages and limitations of using this compound in lab experiments.

Future Directions

There are many potential future directions for research on N'-(4,4,5,5,6,6,6-heptafluoro-1-methyl-3-oxohexylidene)nicotinohydrazide. One direction is to further study its anti-cancer properties and develop it as a potential cancer treatment. Another direction is to explore its use as a building block for the synthesis of novel materials with unique properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields.

Synthesis Methods

N'-(4,4,5,5,6,6,6-heptafluoro-1-methyl-3-oxohexylidene)nicotinohydrazide can be synthesized through a multi-step process that involves the reaction of nicotinic acid with 1,1,1,3,3,3-hexafluoro-2-propanol to form the corresponding ester. This ester is then reacted with hydrazine hydrate to yield this compound. The synthesis of this compound has been optimized to increase yield and purity, making it a viable option for scientific research.

Scientific Research Applications

N'-(4,4,5,5,6,6,6-heptafluoro-1-methyl-3-oxohexylidene)nicotinohydrazide has shown potential in various scientific research fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. In biochemistry, this compound has been used to study the mechanism of action of enzymes and proteins. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties.